molecular formula C26H21Cl2N3O4S B297600 N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide

N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide

Cat. No. B297600
M. Wt: 542.4 g/mol
InChI Key: GTSDRMNVJOZARN-JCMHNJIXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide, also known as BDCRB, is a synthetic compound that has been widely used in scientific research. This compound belongs to the family of sulfonamides and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in various cancer cells. CAIX plays a crucial role in maintaining the pH balance of cancer cells, and its inhibition leads to a decrease in the pH of cancer cells, resulting in apoptosis.
Biochemical and Physiological Effects:
N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, as well as inhibiting the expression of various genes involved in cancer cell proliferation. N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide has also been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide in lab experiments include its potential as an anticancer agent and its ability to inhibit the growth of cancer cells. However, the limitations of using N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the research on N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide. One potential direction is the development of N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide analogs with improved efficacy and safety profiles. Another direction is the investigation of the potential use of N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide in combination with other anticancer agents. Additionally, further research is needed to determine the potential use of N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide in the treatment of other diseases, such as osteoporosis and glaucoma.
In conclusion, N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide is a synthetic compound that has been found to have potential applications in various fields of scientific research, particularly as an anticancer agent. Its mechanism of action involves the inhibition of the enzyme CAIX, which is overexpressed in various cancer cells. While N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide has several advantages for lab experiments, further research is needed to determine its safety and efficacy.

Synthesis Methods

The synthesis of N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with N-benzyl-N-(2-hydroxyethyl)benzamide, followed by the reaction of the resulting compound with 2-hydrazinyl-2-oxoacetic acid. The final product is obtained after the reaction of the intermediate compound with 2-(2-formylphenyl)benzothiazole.

Scientific Research Applications

N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide has been widely used in scientific research as a potential anticancer agent. It has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer cells. N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death.

properties

Product Name

N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide

Molecular Formula

C26H21Cl2N3O4S

Molecular Weight

542.4 g/mol

IUPAC Name

N-benzyl-2,5-dichloro-N-[2-oxo-2-[2-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]hydrazinyl]ethyl]benzenesulfonamide

InChI

InChI=1S/C26H21Cl2N3O4S/c27-20-11-12-23(28)25(14-20)36(34,35)31(16-18-6-2-1-3-7-18)17-26(33)30-29-15-22-21-9-5-4-8-19(21)10-13-24(22)32/h1-15,29H,16-17H2,(H,30,33)/b22-15-

InChI Key

GTSDRMNVJOZARN-JCMHNJIXSA-N

Isomeric SMILES

C1=CC=C(C=C1)CN(CC(=O)NN/C=C/2\C(=O)C=CC3=CC=CC=C32)S(=O)(=O)C4=C(C=CC(=C4)Cl)Cl

SMILES

C1=CC=C(C=C1)CN(CC(=O)NNC=C2C(=O)C=CC3=CC=CC=C32)S(=O)(=O)C4=C(C=CC(=C4)Cl)Cl

Canonical SMILES

C1=CC=C(C=C1)CN(CC(=O)NNC=C2C(=O)C=CC3=CC=CC=C32)S(=O)(=O)C4=C(C=CC(=C4)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.